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molecular formula C6H5N3O2S B1332189 Benzenesulfonyl azide CAS No. 938-10-3

Benzenesulfonyl azide

Cat. No. B1332189
CAS RN: 938-10-3
M. Wt: 183.19 g/mol
InChI Key: XMRSVLCCIJUKDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04628082

Procedure details

26.3 g of benzenesulphonohydrazide, 100 ml of water, 21 ml of 10N hydrochloric acid and 1.3 g of Emulgator ED (a fatty alcohol/ethylene oxide addition product) are stirred for 30 minutes, 60 g of ice are added and a solution of 19.5 g of sodium nitrite in 50 ml of water is then added dropwise in the course of about 30 minutes. The batch is stirred for 30 minutes, excess nitrite is then destroyed with a small amount of sulphamic acid, and excess acid is neutralised with about 5 ml of 10N sodium hydroxide solution. An emulsion of benzenesulphonyl azide is obtained.
Name
benzenesulphonohydrazide
Quantity
26.3 g
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
21 mL
Type
reactant
Reaction Step One
[Compound]
Name
fatty alcohol ethylene oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
60 g
Type
reactant
Reaction Step Two
Name
sodium nitrite
Quantity
19.5 g
Type
reactant
Reaction Step Three
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
benzenesulphonyl azide

Identifiers

REACTION_CXSMILES
[C:1]1([S:7]([NH:10][NH2:11])(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.Cl.[N:13]([O-])=O.[Na+]>O>[C:1]1([S:7]([N:10]=[N+:11]=[N-:13])(=[O:8])=[O:9])[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:2.3|

Inputs

Step One
Name
benzenesulphonohydrazide
Quantity
26.3 g
Type
reactant
Smiles
C1(=CC=CC=C1)S(=O)(=O)NN
Name
hydrochloric acid
Quantity
21 mL
Type
reactant
Smiles
Cl
[Compound]
Name
fatty alcohol ethylene oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
water
Quantity
100 mL
Type
solvent
Smiles
O
Step Two
[Compound]
Name
ice
Quantity
60 g
Type
reactant
Smiles
Step Three
Name
sodium nitrite
Quantity
19.5 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
are stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The batch is stirred for 30 minutes
Duration
30 min
CUSTOM
Type
CUSTOM
Details
excess nitrite is then destroyed with a small amount of sulphamic acid, and excess acid

Outcomes

Product
Details
Reaction Time
 30 min
Name
benzenesulphonyl azide
Type
product
Smiles
C1(=CC=CC=C1)S(=O)(=O)N=[N+]=[N-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.